Cas no 104296-88-0 (Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1))

• Product Name: Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
• CAS No: 104296-88-0
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• CID: 231605
• PubChem ID: 3025581
• Update Time: 2025-04-19

Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
• Phenethylamine,b-(ethylthio)-, hydrochloride(6CI)
• 2-ethylsulfanyl-2-phenylethanamine,hydrochloride
• 104296-88-0
• beta-Ethylthio-beta-phenylethylamine hydrochloride
• Phenethylamine, beta-(ethylthio)-, hydrochloride
• DTXSID10908907
• 2-(Ethylsulfanyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C10H15NS.ClH/c1-2-12-10(8-11)9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H
• InChI Key： LUGVKFICWRXHMT-UHFFFAOYSA-N
• SMILES： Cl.S(CC)C(CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.06938
• Monoisotopic Mass: 217.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02